Cas no 131401-56-4 (2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid)
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid is a fluorinated benzoic acid derivative featuring a diethylcarbamoyl substituent at the 2-position. This compound is of interest in synthetic organic chemistry due to its dual functional groups, which enable its use as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its reactivity and potential for further derivatization, while the carbamoyl group contributes to its stability and solubility in organic solvents. Its structural features make it suitable for applications in cross-coupling reactions, amide formations, and other transformations requiring selective functionalization. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases.
131401-56-4 structure
Product Name:2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid
CAS No:131401-56-4
MF:C12H13F2NO3
MW:257.233330488205
CID:102336
PubChem ID:24863553
Update Time:2025-06-09
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid
- Benzoic acid,2-[(diethylamino)carbonyl]-3,6-difluoro-
- 2-[diethylamino]carbonyl-3,6-benzoic acid
- 2-<(diethylamino)carbonyl>-3,6-difluorobenzoic acid
- N,N-DIETHYL-3,6-DIFLUOROPHTHALAMIC ACID
- SCHEMBL1285766
- AS-80182
- CS-0444387
- DTXSID80350818
- Benzoic acid, 2-[(diethylamino)carbonyl]-3,6-difluoro-
- AKOS022180768
- FT-0643149
- N,N-Diethyl-3,6-difluorophthalamic acid, 99%
- 131401-56-4
- N,N-Diethyl-3,6-difluorophthalamicacid
- J-005994
- G77962
- DB-042030
-
- MDL： MFCD00134474
- Inchi： 1S/C12H13F2NO3/c1-3-15(4-2)11(16)9-7(13)5-6-8(14)10(9)12(17)18/h5-6H,3-4H2,1-2H3,(H,17,18)
- InChI Key： DYPGXWRGWRATMM-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(C(=O)O)=C1C(N(CC)CC)=O)F
Computed Properties
- Exact Mass: 257.08600
- Monoisotopic Mass: 257.08634960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.294
- Melting Point: 163-165 °C (lit.)
- Boiling Point: 417°C at 760 mmHg
- Flash Point: 206°C
- Refractive Index: 1.524
- Solubility: methanol: soluble25mg/mL, clear, colorless
- PSA: 57.61000
- LogP: 2.14500
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM373067-250mg |
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid |
131401-56-4 | 95%+ | 250mg |
$96 | 2022-06-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N939113-50mg |
N,N-Diethyl-3,6-difluorophthalamic acid |
131401-56-4 | 98% | 50mg |
￥170.10 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N939113-250mg |
N,N-Diethyl-3,6-difluorophthalamic acid |
131401-56-4 | 98% | 250mg |
￥511.20 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N939113-1g |
N,N-Diethyl-3,6-difluorophthalamic acid |
131401-56-4 | 98% | 1g |
￥1,438.20 | 2022-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I166932-1g |
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid |
131401-56-4 | 98% | 1g |
¥1566.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I166932-250mg |
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid |
131401-56-4 | 98% | 250mg |
¥550.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I166932-50mg |
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid |
131401-56-4 | 98% | 50mg |
¥185.90 | 2023-09-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-228755-1g |
N,N-Diethyl-3,6-difluorophthalamic acid, |
131401-56-4 | 1g |
￥1136.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-228755-1 g |
N,N-Diethyl-3,6-difluorophthalamic acid, |
131401-56-4 | 1g |
￥1,136.00 | 2023-07-10 | ||
| 1PlusChem | 1P000WL4-50mg |
Benzoic acid, 2-[(diethylamino)carbonyl]-3,6-difluoro- |
131401-56-4 | 98% | 50mg |
$47.00 | 2023-12-22 |
2-(Diethylcarbamoyl)-3,6-difluorobenzoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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